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Compound of Interest

Compound Name: Isononane, chloro-

Cat. No.: B15176516

A Comparative Guide to the Environmental Impact of Chlorinated Paraffins

Chlorinated paraffins (CPs) are complex mixtures of polychlorinated n-alkanes, categorized by
their carbon chain length into short-chain (SCCPs, C10-13), medium-chain (MCCPs, C14-17),
and long-chain (LCCPs, C>18) chlorinated paraffins.[1] These compounds are utilized in a wide
array of industrial applications, including as plasticizers, flame retardants, and additives in
metalworking fluids, paints, and sealants.[1] However, their widespread use, persistence, and
potential for bioaccumulation and toxicity have raised significant environmental and health
concerns, leading to international regulation and ongoing risk assessments.[2][3] This guide
provides a comparative analysis of the environmental impact of SCCPs, MCCPs, and LCCPs,
supported by experimental data and detailed methodologies.

Comparative Analysis of Environmental Impact

The environmental impact of chlorinated paraffins is primarily assessed based on their
persistence, bioaccumulation potential, and toxicity (PBT). The following tables summarize the
available quantitative data for each class of CPs.

Physicochemical Properties
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Short-Chain Medium-Chain Long-Chain
Property

(SCCPs) (MCCPs) (LCCPs)
Log Kow 44-87 55->9 >8
Water Solubility

0.04 -0.9 <0.1 <0.01
(mg/L)

1.1x10M2-1.6x
Vapor Pressure (Pa) 0.02-1.8x 10”6 1on7 Very low
Persistence and Bioaccumulation

Short-Chain Medium-Chain Long-Chain
Parameter

(SCCPs) (MCCPs) (LCCPs)

Highly persistent Likely meets

Persistence

(sediment half-life >12

Considered persistent

persistence or very

months) persistent criteria[1]
Bioconcentration
Factor (BCF) in fish 1,000 - 40,000 1,000 - 8,000 < 2,000[1]
(L/kg)

Data limited, but
Bioaccumulation High (88,000— considered to have
Can be > 5,000 ) )

Factor (BAF) 137,600) bioaccumulation

potential

Ecotoxicity to Aquatic Organisms
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. . Short-Chain Medium-Chain  Long-Chain
Organism Endpoint
(SCCPs) (MCCPs) (LCCPs)
Daphnia magna 0.014-0.53 -
48h EC50 0.037 mg/L > solubility
(Water Flea) mg/L
Rainbow Trout
(Oncorhynchus 96h LC50 > solubility > solubility > solubility
mykiss)
0.043 -0.39
Algae 96h EC50 Data limited Data limited
mg/L
] ] 0.0096 - 0.05 o No effects seen
Fish (chronic) NOEC Data limited -
mg/L at solubility
Mammalian Toxicity
. Short-Chain Medium-Chain  Long-Chain
Effect Endpoint
(SCCPs) (MCCPs) (LCCPs)
Acute Oral LD50 4 g/k 4 g/k 4 g/k
> > >
Toxicity (Rat) 9re 9re 9
900 mg/kg
10 mg/kg bw/day 10 mg/kg bw/day )
Repeated Dose ) ) ) bw/day (liver
o NOAEL (kidney, thyroid (kidney effects)
Toxicity (Rat) effects, 70% CI)
effects)[2] [2]
[2]
100 mg/kg 5,000 mg/kg 1,000 - 5,000
Developmental
o NOAEL bw/day (maternal  bw/day (no mg/kg bw/day
Toxicity (Rat) o
toxicity)[2] effects)[2] (no effects)[2]

Experimental Protocols

The data presented in this guide are derived from studies that generally follow internationally

recognized experimental protocols, primarily the OECD Guidelines for the Testing of

Chemicals. These guidelines ensure data quality and comparability across different studies and

regulatory frameworks.[4][5]
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Persistence Assessment

The persistence of chlorinated paraffins in the environment is evaluated through biodegradation
studies. These experiments typically adhere to OECD Guidelines 301 (Ready Biodegradability)
and OECD 308 (Aerobic and Anaerobic Transformation in Aquatic Sediment Systems). These
tests measure the extent and rate of mineralization of the test substance by microorganisms
under controlled laboratory conditions that simulate relevant environmental compartments.[6]

Bioaccumulation Assessment

The potential for chlorinated paraffins to bioaccumulate in aquatic organisms is determined
using OECD Guideline 305 (Bioaccumulation in Fish: Aqueous and Dietary Exposure). This
guideline outlines methods for measuring the bioconcentration factor (BCF) and
bioaccumulation factor (BAF) in fish exposed to the test substance through water or diet. The
uptake and depuration of the chemical are monitored over time to determine its accumulation
potential in the organism's tissues.

Toxicity Assessment

Ecotoxicity data for aquatic organisms are generated following standardized protocols such as
OECD Guideline 202 (Daphnia sp. Acute Immobilisation Test) and OECD Guideline 203 (Fish,
Acute Toxicity Test).[4] For mammalian toxicity, studies on repeated-dose toxicity,
developmental toxicity, and carcinogenicity are conducted according to various guidelines in
OECD Section 4: Health Effects, such as OECD Guideline 408 (Repeated Dose 90-Day Oral
Toxicity Study in Rodents) and OECD Guideline 414 (Prenatal Developmental Toxicity Study).

[4]

Signaling Pathway of Chlorinated Paraffin-induced
Oxidative Stress

One of the key mechanisms of chlorinated paraffin toxicity is the induction of oxidative stress,
which occurs when there is an imbalance between the production of reactive oxygen species
(ROS) and the cell's ability to detoxify these reactive products. This can lead to cellular damage
and various adverse health effects. The following diagram illustrates a simplified signaling
pathway for CP-induced oxidative stress.
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CP-induced oxidative stress pathway.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15176516?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Discussion and Regulatory Context

The compiled data indicate that short-chain chlorinated paraffins generally exhibit the highest
environmental risk among the three groups, with high persistence, bioaccumulation potential,
and aquatic toxicity. This has led to their classification as persistent organic pollutants (POPS)
under the Stockholm Convention, with significant restrictions on their production and use.[2]

Medium-chain chlorinated paraffins are increasingly used as replacements for SCCPs.[2]
However, the data show that MCCPs also possess PBT properties, raising concerns that they
may be regrettable substitutes.[2] Consequently, MCCPs are also under regulatory scrutiny,
with proposals for restrictions in various regions.

Long-chain chlorinated paraffins are generally considered less bioaccumulative and less toxic
to aquatic organisms than their shorter-chain counterparts, likely due to their lower water
solubility and bioavailability.[1] However, they are still highly persistent, and data on their long-
term effects are limited.[1]

The global regulatory landscape for chlorinated paraffins is evolving. The inclusion of SCCPs in
the Stockholm Convention has led to a global phase-out. China, a major producer and
consumer, has banned the production, use, and trade of SCCPs as of 2024. The European
Chemicals Agency (ECHA) has identified MCCPs as substances of very high concern, and
restrictions are being considered.

In conclusion, while there are differences in the environmental impact profiles of short-,
medium-, and long-chain chlorinated paraffins, all three groups exhibit properties that warrant
careful management and continued research to fully understand their long-term environmental
and health consequences. The trend towards stricter regulation highlights the global concern
over these persistent and potentially toxic substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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